Cas no 69875-94-1 (4-[(benzylamino)methyl]-2-methoxyphenol)

• Product Name: 4-[(benzylamino)methyl]-2-methoxyphenol
• CAS No: 69875-94-1
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 1739865
• PubChem ID: 420719
• Update Time: 2025-11-01

4-[(benzylamino)methyl]-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-[(benzylamino)methyl]-2-methoxyphenol
• 4-(Benzylaminomethyl)-2-methoxyphenol
• 4-(BENZYLAMINO-METHYL)-2-METHOXY-PHENOL
• AC1L9K2R
• AG-A-68402
• CTK6J8177
• KB-187414
• N-(3-methoxy-4-hydroxybenzyl)benzylamine
• AKOS000227392
• DTXSID50329511
• SCHEMBL11069853
• 69875-94-1
• CHEMBL4279028
• 4-((Benzylamino)methyl)-2-methoxyphenol

• MDL： MFCD00439613
• Inchi： 1S/C15H17NO2/c1-18-15-9-13(7-8-14(15)17)11-16-10-12-5-3-2-4-6-12/h2-9,16-17H,10-11H2,1H3
• InChI Key： KXXBEKGUFGRVPY-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CNCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 243.12600
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.49000
• LogP: 3.08150

Additional information on 4-[(benzylamino)methyl]-2-methoxyphenol

Comprehensive Guide to 4-[(benzylamino)methyl]-2-methoxyphenol (CAS No. 69875-94-1): Properties, Applications, and Industry Insights

4-[(benzylamino)methyl]-2-methoxyphenol, identified by its CAS No. 69875-94-1, is a specialized organic compound with a unique molecular structure that combines phenolic and benzylamine functionalities. This compound has garnered significant attention in pharmaceutical and cosmetic research due to its potential as an intermediate in synthesizing bioactive molecules. The presence of both methoxy and benzylamino groups enhances its reactivity, making it valuable for targeted chemical modifications.

In recent years, the demand for phenolic derivatives like 4-[(benzylamino)methyl]-2-methoxyphenol has surged, driven by their applications in antioxidant formulations and skin-care products. Researchers are exploring its role in mitigating oxidative stress, a hot topic linked to aging and environmental damage. Users frequently search for "natural antioxidant alternatives" or "synthetic phenolic compounds in cosmetics," highlighting the compound's relevance in these trending discussions.

The synthesis of CAS No. 69875-94-1 typically involves a multi-step process, including the condensation of 2-methoxyphenol with benzylamine derivatives. Its purity and stability are critical for industrial use, prompting questions like "How to optimize 4-[(benzylamino)methyl]-2-methoxyphenol yield?"—a common query in chemical forums. Analytical techniques such as HPLC and NMR spectroscopy are employed to verify its structural integrity.

Beyond cosmetics, this compound is studied for its potential in drug delivery systems. Its amphiphilic nature allows it to interact with both hydrophilic and hydrophobic environments, a property leveraged in nanocarrier technologies. Searches for "phenolic compounds in medicine" or "benzylamine applications" often lead to discussions about its versatility. However, rigorous toxicological assessments are essential before clinical adoption.

From an industrial perspective, 69875-94-1 is classified as a high-value fine chemical. Manufacturers prioritize scalable synthesis routes and green chemistry principles to meet sustainability goals—a concern echoed in searches like "eco-friendly phenolic synthesis." Regulatory compliance, particularly under REACH and FDA guidelines, further shapes its commercial viability.

In summary, 4-[(benzylamino)methyl]-2-methoxyphenol exemplifies the intersection of chemistry and innovation. Its dual functionality addresses contemporary needs in personal care and therapeutic development, while its synthesis challenges inspire advancements in process chemistry. As research unfolds, this compound may unlock new frontiers in material science and bioactive formulations.